Cas no 1214371-01-3 (3,5-Bis(2-fluorophenyl)picolinic acid)
3,5-Bis(2-fluorophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-bis(2-fluorophenyl)picolinic acid
- 3,5-Bis(2-fluorophenyl)picolinic acid
-
- Inchi: 1S/C18H11F2NO2/c19-15-7-3-1-5-12(15)11-9-14(17(18(22)23)21-10-11)13-6-2-4-8-16(13)20/h1-10H,(H,22,23)
- InChI Key: KVFGUZBSDMWPLZ-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1C(C(=O)O)=NC=C(C2C=CC=CC=2F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 420
- XLogP3: 4.2
- Topological Polar Surface Area: 50.2
3,5-Bis(2-fluorophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A025020224-250mg |
3,5-Bis(2-fluorophenyl)picolinic acid |
1214371-01-3 | 97% | 250mg |
$686.80 | 2023-09-04 | |
| Alichem | A025020224-500mg |
3,5-Bis(2-fluorophenyl)picolinic acid |
1214371-01-3 | 97% | 500mg |
$931.00 | 2023-09-04 | |
| Alichem | A025020224-1g |
3,5-Bis(2-fluorophenyl)picolinic acid |
1214371-01-3 | 97% | 1g |
$1629.60 | 2023-09-04 |
3,5-Bis(2-fluorophenyl)picolinic acid Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3,5-Bis(2-fluorophenyl)picolinic acid
Introduction to 3,5-Bis(2-fluorophenyl)picolinic Acid (CAS No. 1214371-01-3)
3,5-Bis(2-fluorophenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. With the CAS number 1214371-01-3, this compound is characterized by its biphenyl framework substituted with fluorine atoms at the 2-position, coupled with a picolinic acid moiety. This unique molecular architecture positions it as a promising candidate for various biochemical investigations, particularly in the realm of enzyme inhibition and drug design.
The synthesis of 3,5-Bis(2-fluorophenyl)picolinic acid involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and the precision required in its preparation. The introduction of fluorine atoms at the 2-position of the biphenyl ring enhances the compound's electronic properties, making it more susceptible to interactions with biological targets. This feature is particularly relevant in the development of selective inhibitors for enzymes that exhibit high affinity for fluorinated substrates.
Recent studies have demonstrated the compound's potential in modulating various biological pathways. For instance, 3,5-Bis(2-fluorophenyl)picolinic acid has been investigated for its ability to interact with metalloenzymes, which play crucial roles in numerous metabolic processes. The picolinic acid moiety, known for its chelating properties, can bind to metal ions such as iron and copper, which are essential cofactors for many enzymes. This interaction can lead to the development of novel therapeutic agents that target metalloenzyme-mediated diseases.
In addition to its metal-binding capabilities, 3,5-Bis(2-fluorophenyl)picolinic acid has shown promise in the context of anticancer research. The fluorine substituents on the biphenyl ring can enhance the compound's bioavailability and metabolic stability, making it a suitable candidate for further development into an anticancer drug. Preliminary studies have indicated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for oncology drug discovery.
The structural features of 3,5-Bis(2-fluorophenyl)picolinic acid also make it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets. The combination of a biphenyl ring and a picolinic acid group provides multiple interaction points with potential binding partners, allowing for fine-tuning of pharmacological properties. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly impact a molecule's efficacy and selectivity.
From a computational chemistry perspective, 3,5-Bis(2-fluorophenyl)picolinic acid has been subjected to detailed molecular modeling studies to understand its interactions at the atomic level. These studies have provided insights into how the fluorine atoms influence the electronic distribution within the molecule, thereby affecting its binding affinity and specificity. Such computational analyses are invaluable in guiding experimental efforts and optimizing drug candidates for clinical trials.
The pharmacokinetic profile of 3,5-Bis(2-fluorophenyl)picolinic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's metabolic pathways and identify potential metabolites.
In conclusion,3,5-Bis(2-fluorophenyl)picolinic acid (CAS No. 1214371-01-3) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for studying enzyme inhibition, metalloenzyme interactions, and cancer biology. As research continues to uncover new therapeutic possibilities,3,5-Bis(2-fluorophenyl)picolinic acid is poised to play an increasingly important role in the development of novel drugs and treatments.
1214371-01-3 (3,5-Bis(2-fluorophenyl)picolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)